(7,7-Difluoro-2-oxabicyclo[4.1.0]heptan-1-yl)methanamine hydrochloride

Specification

• Molecular Formula: C7H12ClF2NO
• Molecular Weight: 199.62 g/mol
• IUPAC Name: (7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C7H11F2NO.ClH/c8-7(9)5-2-1-3-11-6(5,7)4-10;/h5H,1-4,10H2;1H
• Standard InChI Key: KPFJJWBUZWKJEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C2(F)F)(OC1)CN.Cl

Introduction

(7,7-Difluoro-2-oxabicyclo[4.1.0]heptan-1-yl)methanamine hydrochloride is a complex organic compound characterized by its unique bicyclic structure, incorporating two fluorine atoms and an oxabicyclic framework. This compound is of interest in medicinal chemistry due to its potential biological activities and interactions with biological macromolecules.

Synthesis and Chemical Reactivity

The synthesis of (7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl)methanamine can be achieved through various synthetic pathways, which typically involve the formation of the oxabicyclic core followed by the introduction of the amine group. The amine functionality allows the compound to undergo typical amine reactions, such as alkylation, acylation, and condensation reactions, which are fundamental in organic synthesis and can lead to derivatives with diverse biological activities.

Potential Applications

Given its unique structural features, (7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl)methanamine hydrochloride may have potential applications in medicinal chemistry. Preliminary studies suggest that its interactions with biological macromolecules could influence binding affinities and selectivity, which are crucial for drug development.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
(7,7-Difluoro-2-oxabicyclo[4.1.0]heptan-1-yl)methanamine hydrochloride	Bicyclic with difluorination and amine group	Unique bicyclic framework with difluorination
2-Aminobicyclo[3.3.0]octane	Bicyclic structure with amino group	Lacks fluorination; different ring size
1-Aminocyclopentane	Cyclic structure with amino group	Smaller ring size; no fluorine
3-Fluorocyclohexylamine	Fluorinated cyclic amine	Different ring structure; single fluorine

CAS Numbers and Identifiers

• CAS Number: The compound is identified by CAS numbers 1955519-24-0 and 1969288-02-5.

• PubChem CID: It is listed under PubChem CID 122164266 for the related compound without hydrochloride.